Cas no 7267-41-6 (4,6-Dihydroxybenzodthiazole-2-carbonitrile)

• Product name: 4,6-Dihydroxybenzodthiazole-2-carbonitrile
• CAS No: 7267-41-6
• MF: C₈H₄N₂O₂S
• MW: 192.19456
• CID: 838503
• PubChem ID: 45077732

4,6-Dihydroxybenzodthiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dihydroxybenzo[d]thiazole-2-carbonitrile
• 2-Benzothiazolecarbonitrile, 4,6-dihydroxy-
• 4,6-dihydroxy-2-Benzothiazolecarbonitrile
• 2-Benzothiazolecarbonitrile,4,6-dihydroxy-(7CI,8CI)
• 7267-41-6
• DTXSID00663376
• FT-0725616
• 4,6-dihydroxy-1,3-benzothiazole-2-carbonitrile
• 4,6-Dihydroxybenzodthiazole-2-carbonitrile

• MDL： MFCD18813182
• Inchi： InChI=1S/C8H4N2O2S/c9-3-7-10-8-5(12)1-4(11)2-6(8)13-7/h1-2,11-12H
• InChI Key： MAPITXHLIVXDRV-UHFFFAOYSA-N
• SMILES： C1=C(C=C2C(=C1O)N=C(C#N)S2)O

Computed Properties

• Exact Mass: 191.99942
• Monoisotopic Mass: 191.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 77.14